Cas no 109523-98-0 (Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1))

• Product Name: Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1)
• CAS No: 109523-98-0
• MF: C₁₉H₁₇Cl₂NO
• MW: 346.250383138657
• CID: 213320
• PubChem ID: 3066122
• Update Time: 2025-04-19

Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1)
• 3-[[4-(3-chlorophenyl)phenyl]methoxymethyl]pyridine,hydrochloride
• 3-(((3'-Chloro(1,1'-biphenyl)-4-yl)methoxy)methyl)pyridine hydrochloride
• 4-(3-Pyridylmethoxymethyl)-3'-chlorobiphenyl hydrochloride
• AC1MIB55
• LS-131071
• Pyridine, 3-(((3'-chloro(1,1'-biphenyl)-4-yl)methoxy)methyl)-, hydrochloride
• 109523-98-0
• SCHEMBL10363323
• DTXSID30148969

• Inchi： 1S/C19H16ClNO.ClH/c20-19-5-1-4-18(11-19)17-8-6-15(7-9-17)13-22-14-16-3-2-10-21-12-16;/h1-12H,13-14H2;1H
• InChI Key： LWARAWKCSCKXJE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(=CC=1)COCC1C=NC=CC=1.Cl

Computed Properties

• Exact Mass: 345.06891
• Monoisotopic Mass: 345.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Boiling Point: 454.6°Cat760mmHg
• Flash Point: 228.7°C
• PSA: 22.12
• LogP: 5.92080